Cas no 881406-31-1 (1-(benzenesulfonyl)-6-bromoindole-3-sulfonyl Chloride)

• Product Name: 1-(benzenesulfonyl)-6-bromoindole-3-sulfonyl Chloride
• CAS No: 881406-31-1
• MF: C₁₄H₉BrClNO₄S₂
• MW: 434.712559461594
• MDL: MFCD11849923
• CID: 1921393
• PubChem ID: 46737202
• Update Time: 2025-04-21

1-(benzenesulfonyl)-6-bromoindole-3-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-phenylsulfonyl-3-chlorosulfonylindol
• CTK5F9406
• AG-H-55292
• KB-87736
• I10-1076
• 1-(benzenesulfonyl)-6-bromoindole-3-sulfonyl chloride
• 6-Bromo-1-(phenylsulfonyl)-1H-indole-3-sulfonylchloride
• DTXSID90673964
• 6-Bromo-1-(phenylsulfonyl)-1H-indole-3-sulfonyl chloride
• 1-(Benzenesulfonyl)-6-bromo-1H-indole-3-sulfonyl chloride
• 881406-31-1
• AKOS015835983
• 1-(benzenesulfonyl)-6-bromoindole-3-sulfonyl Chloride

• MDL： MFCD11849923
• Inchi： 1S/C14H9BrClNO4S2/c15-10-6-7-12-13(8-10)17(9-14(12)22(16,18)19)23(20,21)11-4-2-1-3-5-11/h1-9H
• InChI Key： AWFUOHRETTWMOA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=CN(C=2C=1)S(C1C=CC=CC=1)(=O)=O)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 432.88400
• Monoisotopic Mass: 432.88449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 90Ų

Experimental Properties

• PSA: 89.97000
• LogP: 5.72990

1-(benzenesulfonyl)-6-bromoindole-3-sulfonyl Chloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides